Cas no 443354-01-6 (ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate
• CAS No: 443354-01-6
• MF: C₂₇H₂₄N₄O₅S
• MW: 516.568264961243
• CID: 6057094
• PubChem ID: 3327800
• Update Time: 2025-07-02

ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate
• ethyl 4-(2-((4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[3,4-dihydro-4-oxo-3-[(2-phenylacetyl)amino]-2-quinazolinyl]thio]acetyl]amino]-, ethyl ester
• AKOS024601799
• HMS624N05
• F0913-3679
• 443354-01-6
• Oprea1_421365
• ethyl 4-(2-{[4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamido)benzoate
• SR-01000557945
• SR-01000557945-1
• ChemDiv1_013315
• ethyl 4-[[2-[4-oxo-3-[(2-phenylacetyl)amino]quinazolin-2-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C27H24N4O5S/c1-2-36-26(35)19-12-14-20(15-13-19)28-24(33)17-37-27-29-22-11-7-6-10-21(22)25(34)31(27)30-23(32)16-18-8-4-3-5-9-18/h3-15H,2,16-17H2,1H3,(H,28,33)(H,30,32)
• InChI Key： HUUVPSVNPGNHPE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(NC(CC3=CC=CC=C3)=O)C(=O)C3=C(N=2)C=CC=C3)=O)C=C1

Computed Properties

• Exact Mass: 516.14674105g/mol
• Monoisotopic Mass: 516.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 143Ų

Additional information on ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate

ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 443354-01-6 represents a complex organic molecule with a unique molecular framework that combines multiple pharmacophoric elements. This compound, specifically ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate, is a derivative of the quinazoline scaffold, which has been extensively studied for its diverse biological activities. The molecular structure integrates a benzoate group with a quinazoline ring system, while the sulfanyl (thiol) functionality introduces potential for redox-based interactions. The presence of a phenylacetamido moiety further enhances the molecule's ability to engage with specific protein targets, making it a promising candidate for drug development.

Recent studies have highlighted the significance of quinazoline derivatives in modulating kinase pathways, particularly in oncology and neurodegenerative disorders. The 4-oxo functionality within the quinazoline ring is critical for maintaining the planar geometry required for optimal binding to ATP-binding sites. This structural feature is also linked to the 3,4-dihydroquinazolin-2-ylsulfanyl group, which may contribute to enhanced metabolic stability and reduced off-target effects. The ethyl substituent at the benzoate moiety further modulates lipophilicity, potentially influencing the compound's cellular uptake and bioavailability.

Emerging research in 2024 has demonstrated the therapeutic potential of quinazoline-based compounds in targeting multidrug-resistant cancer cells. A 2023 study published in Journal of Medicinal Chemistry reported that 3-(2-phenylacetamido)-4-oxo-3,4-dihydroquinazolin-2-ylsulfanyl derivatives exhibit selective inhibition of the EGFR (Epidermal Growth Factor Receptor) kinase, a key driver in non-small cell lung cancer (NSCLC). The acetamido group in the 2-phenylacetamido moiety is believed to form hydrogen bonds with the hinge region of the kinase domain, stabilizing the inhibitor-protein interaction. This mechanism aligns with the structural design of ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate, suggesting its potential as a next-generation EGFR inhibitor.

Another critical aspect of this compound is its benzoate ester functionality, which may influence its pharmacokinetic profile. A 2024 review in Drug Discovery Today emphasized the role of ester groups in improving the solubility of poorly water-soluble drugs. The ethyl chain in the benzoate ester likely enhances hydrophobic interactions with biological membranes, facilitating cellular penetration. Additionally, the sulfanyl group may act as a redox-active center, enabling the compound to participate in antioxidant or pro-oxidant pathways, which could be relevant in neurodegenerative conditions such as Parkinson's disease.

From a synthetic perspective, the 3,4-dihydroquinazolin-2-ylsulfanyl moiety is synthesized through a multi-step process involving the coupling of a quinazoline core with a thiol-containing reagent. This reaction typically requires a catalyst and controlled temperature to prevent side reactions. The 2-phenylacetamido group is introduced via a nucleophilic substitution reaction, where the amino group attacks the electrophilic carbon of the acyl chloride. This approach ensures high specificity and yield, which is crucial for large-scale drug production.

Recent computational studies have also explored the binding affinity of this compound with various protein targets. Molecular docking simulations suggest that the benzoate group can interact with hydrophobic pockets in the target protein, while the quinozoline ring forms π-π stacking interactions with aromatic residues. The sulfanyl group may engage in disulfide bond formation with cysteine residues, further stabilizing the protein-ligand complex. These interactions are critical for the compound's efficacy in vivo.

Furthermore, the 4-oxo functionality in the quinazoline ring is known to enhance the compound's ability to cross the blood-brain barrier (BBB), which is a significant advantage for neurodegenerative disease applications. A 2023 study in ACS Chemical Neuroscience demonstrated that quinazoline derivatives with an oxo group exhibit improved BBB permeability compared to their non-oxidized counterparts. This property is likely due to the increased polarity and smaller molecular size conferred by the oxo group, which facilitates transcytosis across endothelial cells.

Despite its promising profile, the ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate compound requires further optimization to address potential liabilities. For instance, the phenylacetamido group may introduce steric hindrance, affecting the compound's ability to bind to certain targets. Additionally, the benzoate ester functionality could be metabolized by esterases, potentially reducing its half-life in vivo. These challenges highlight the need for structural modifications to enhance therapeutic outcomes.

In conclusion, ethyl 4-(2-{4-oxo-3-(2-phenylacetamido)-3,4-dihydroquinazolin-2-ylsulfanyl}acetamido)benzoate represents a novel scaffold with significant potential in drug discovery. Its unique combination of quinazoline, benzoate, and sulfanyl functionalities positions it as a candidate for targeting complex diseases such as cancer and neurodegeneration. Ongoing research into its pharmacokinetic properties and therapeutic applications will be critical in translating this compound into clinical practice.